Cas no 83006-74-0 (1-Naphthalenesulfonicacid,8-(phenylamino)-5-[2-[4-[2-(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,ammonium sodium salt (1:?:?))

• Product name: 1-Naphthalenesulfonicacid,8-(phenylamino)-5-[2-[4-[2-(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,ammonium sodium salt (1:?:?)
• CAS No: 83006-74-0
• MF: C₃₆H₂₃N₅O₆S₂-₂^.Na+^.H₄N+
• MW: 726.75598
• CID: 727057
• PubChem ID: 156593757

1-Naphthalenesulfonicacid,8-(phenylamino)-5-[2-[4-[2-(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,ammonium sodium salt (1:?:?) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid,8-(phenylamino)-5-[2-[4-[2-(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,ammonium sodium salt (1:?:?)
• 1-Naphthalenesulfonicacid,8-(phenylamino)-5-[2-[4-[2-(5-sulfo-1-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-,ammonium sod
• 8-(4-ANILINO-5-SULFO-1-NAPHTHYLAZO)-1-NAPHTHOL-3 6-DISULFONIC ACID
• 8-anilino-5-[[4-[(5-sulpho-1-naphthyl)azo]-1-naphthyl]azo]naphthalene-1-sulphonic acid, ammonium sodium salt
• azanium,sodium,8-anilino-5-[[4-[(5-sulfonatonaphthalen-1-yl)diazenyl]naphthalen-1-yl]diazenyl]naphthalene-1-sulfonate
• 83006-74-0

• Inchi： InChI=1S/C36H25N5O6S2.H3N.Na/c42-48(43,44)34-17-7-13-26-27(34)14-6-16-29(26)38-39-30-19-20-31(25-12-5-4-11-24(25)30)40-41-32-21-22-33(37-23-9-2-1-3-10-23)36-28(32)15-8-18-35(36)49(45,46)47;;/h1-22,37H,(H,42,43,44)(H,45,46,47);1H3;
• InChI Key： YCHOSCLHWWIKET-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)NC2=C3C(=C(C=C2)N=NC4=CC=C(C5=CC=CC=C54)N=NC6=CC=CC7=C6C=CC=C7S(=O)(=O)O)C=CC=C3S(=O)(=O)O.N.[Na]

Computed Properties

• Exact Mass: 726.133
• Monoisotopic Mass: 726.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 51
• Rotatable Bond Count: 6
• Complexity: 1370
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 194A^2